Cas no 55486-13-0 (1-Pyrenebutyric hydrazide)

• Product Name: 1-Pyrenebutyric hydrazide
• CAS No: 55486-13-0
• MF: C₂₀H₁₈N₂O
• MW: 302.369724750519
• CID: 375314
• PubChem ID: 24888031
• Update Time: 2025-04-19

1-Pyrenebutyric hydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenebutanoic acid,hydrazide
• 1-Pyrenebutyric hydrazide
• (1-pyrenyl)butyrl hydrazide
• mPEG-OH (Methoxy-PEG-hydroxyl)
• PBA Hydrazide
• 4-pyren-1-ylbutanehydrazide
• 4-(1-Pyrene)butanoic acid hydrazide
• 4-(1-Pyrene)butyric acid hydrazide
• 4-(1-Pyrene)butyryl hydrazide

• Inchi： 1S/C20H18N2O/c21-22-18(23)6-2-3-13-7-8-16-10-9-14-4-1-5-15-11-12-17(13)20(16)19(14)15/h1,4-5,7-12H,2-3,6,21H2,(H,22,23)
• InChI Key： SOPPDVMSOKMZOC-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)NN

Computed Properties

• Exact Mass: 302.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 167-171 °C
• Solubility: Insuluble (4.8E-5 g/L) (25 ºC),
• PSA: 55.12000
• LogP: 4.98780

1-Pyrenebutyric hydrazide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Other Chemical Reagents